ethyl 4-[(2-methylphenyl)amino]-3-quinolinecarboxylate

• IUPAC Name: ethyl 4-(2-methylanilino)quinoline-3-carboxylate
• InChI: InChI=1S/C19H18N2O2/c1-3-23-19(22)15-12-20-17-11-7-5-9-14(17)18(15)21-16-10-6-4-8-13(16)2/h4-12H,3H2,1-2H3,(H,20,21)
• InChI Key: TWBJRHQNCGSISF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=CC=CC=C2N=C1)NC3=CC=CC=C3C
• Molecular Formula: C19H18N2O2
• Molecular Weight: 306.4 g/mol

Description

Ethyl 4-[(2-methylphenyl)amino]-3-quinolinecarboxylate is a useful research compound. Its molecular formula is C19H18N2O2 and its molecular weight is 306.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 306.136827821 g/mol and the complexity rating of the compound is 401. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Ethyl 4-[(2-methylphenyl)amino]-3-quinolinecarboxylate and its derivatives have been synthesized and characterized in various studies, highlighting their potential in different scientific applications. For instance, their synthesis through the Friedländer synthesis method has been explored, showcasing the method's efficiency in producing quinoline derivatives with potential applications in material science and pharmaceutical research (Degtyarenko et al., 2007). Similarly, the study of their structural and optical properties, particularly in thin films, indicates their potential use in photovoltaic devices and liquid crystal displays due to their distinct optical characteristics (Zeyada et al., 2016).

Biological Evaluation

In the context of biological research, derivatives of this compound have been evaluated for their neuroprotective properties, demonstrating potential as treatments for neurological disorders due to their ability to mitigate calcium overloading and free radical-induced neuronal death (Marco-Contelles et al., 2006). This highlights the compound's relevance in developing therapeutic agents targeting neurodegenerative diseases.

Material Science Applications

The photovoltaic properties of certain derivatives have been studied for their application in organic–inorganic photodiode fabrication, showing promising results in enhancing the efficiency of photodiodes, which are crucial components in solar cells and optical sensors (Zeyada et al., 2016). This research opens new avenues for the development of more efficient and cost-effective photovoltaic materials.

Mechanism of Action

In the context of a bioactive compound, this refers to how the compound interacts with biological systems. It could involve binding to a specific receptor, inhibiting an enzyme, or modulating a biological pathway.

Safety and Hazards

This involves studying the compound’s toxicity, flammability, environmental impact, and precautions for handling and storage.

Future Directions

This could involve potential applications, ongoing research, and areas for further study.